5-(ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid
Overview
Description
“5-(ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid” is a compound that contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The “ethoxycarbonyl” group (also known as an ethyl ester group) and the carboxylic acid group are functional groups attached to the pyrrole ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-(ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid” would depend on factors like its molecular structure and the functional groups present. For example, the presence of the carboxylic acid group could make the compound acidic .Scientific Research Applications
Chemical Reactions and Synthesis
Rearrangement and Synthesis : 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid is involved in chemical reactions such as the Beckmann rearrangement. It is synthesized from precursors like 3-ethoxycarbonyl-2-methyl-4,5-dioxonaphtho[1,2-b]furan 5-monoximes, resulting in high yields and confirmed structures through mass spectrum analysis (Stankyavichus et al., 2013). This process illustrates its utility in complex organic synthesis and rearrangement reactions.
Use in Cross-Coupling Reactions : Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates, related to 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid, are used as precursors in Sonogashira-type cross-coupling reactions. These reactions lead to the formation of various condensed pyrazoles, demonstrating its role in the synthesis of heterocyclic compounds (Arbačiauskienė et al., 2011).
Pharmaceutical Research
- Synthesis of Pharmacologically Relevant Compounds : The compound is a key intermediate in the synthesis of various pharmacologically interesting molecules. For example, it is used in the synthesis of pyrrole derivatives with potential pharmacological activity, as explored in the synthesis of 1H-1-pyrrolylcarboxamides (Bijev et al., 2003). This highlights its importance in medicinal chemistry for creating novel therapeutic agents.
Material Science
- Optical Nonlinearity and Potential Applications : N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, closely related to 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid, exhibit optical nonlinearity, making them candidates for optical limiting applications. Their study at 532 nm using laser pulses shows significant potential in material sciences (Chandrakantha et al., 2013). This suggests a possible application in developing materials with unique optical properties.
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-ethoxycarbonyl-1H-pyrrole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-2-13-8(12)6-3-5(4-9-6)7(10)11/h3-4,9H,2H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRZIOLWMBUEIMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CN1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50676613 |
Source
|
| Record name | 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179362-83-4 |
Source
|
| Record name | 2-Ethyl 1H-pyrrole-2,4-dicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1179362-83-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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